3-Amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylic acid

• IUPAC Name: 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H14N2O2S/c1-6(2)5-7-3-4-8-9(13)10(12(15)16)17-11(8)14-7/h3-4,6H,5,13H2,1-2H3,(H,15,16)
• InChI Key: CZQKVWVHONXLGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC2=C(C=C1)C(=C(S2)C(=O)O)N
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

“3-Amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylic acid” is a chemical compound. It is a derivative of thieno[2,3-b]pyridine, which is a class of compounds known for their pharmacological and biological utility.

Scientific Research Applications

• Synthesis Techniques and Derivatives :

  • The compound has been involved in novel methods for preparing esters and amides of related chemical structures, such as thieno[2,3-d]pyrimidine-6-carboxylic acids, demonstrating its utility in synthetic chemistry (Santilli, Kim, & Wanser, 1971).

• Chemical Reactions and Cyclizations :

  • The compound readily reacts with various chemicals, such as 3,5-dimethyl-1-(cyanoacetyl)-1H-pyrazole, leading to previously unknown N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides. Such reactions are crucial in exploring new heterocyclic compounds and expanding the range of available pharmaceuticals (Chigorina, Bespalov, & Dotsenko, 2019).

• Photophysical Properties :

  • Studies have been conducted on the photophysical properties of derivatives of 3-Amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylic acid, particularly in relation to their potential as antitumor compounds. These compounds exhibit reasonable fluorescence quantum yields and solvatochromic behavior, making them candidates for drug delivery applications using liposomes as carriers (Carvalho et al., 2013).

• Synthesis of New Heterocyclic Systems :

  • Research has been done on creating new heterocyclic systems starting from compounds like this compound. These studies are significant for developing novel compounds with potential applications in various fields, including pharmaceuticals (Sirakanyan, Spinelli, Geronikaki, Hakobyan, & Hovakimyan, 2019).

• Antiproliferative Activity :

  • Some studies have explored the antiproliferative activities of derivatives of this compound, particularly against enzymes like phospholipase C. These investigations are vital for understanding the structure-activity relationships and developing more effective anticancer drugs (van Rensburg et al., 2017).

• Dyes and Pigments :

  • The compound has been used in the synthesis of new azo pyrazolo[1,5-a]pyrimidine-thieno[2,3-b]pyridine derivatives, which are applied as disperse dyes. This application highlights its utility in the textile industry (Ho, 2005).

Safety and Hazards

The safety information for “3-Amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylic acid” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Thieno[2,3-b]pyridine derivatives, a class to which this compound belongs, have been reported to exhibit pharmacological and biological utility, including anticancer, antidermatophytic, antimalarial, anti-alzheimer’s, antifungal, anti-inflammatory, insecticidal, and antiviral activities . They have also been reported as Pim-1 kinase inhibitors and multidrug resistance modulators .

Mode of Action

Thieno[2,3-b]pyridine derivatives have been reported to inhibit pim-1 kinase , a type of enzyme that plays a crucial role in cell cycle progression, apoptosis, and transcription. By inhibiting this kinase, these compounds could potentially disrupt these processes, leading to their observed biological effects.

Biochemical Pathways

Given the reported activities of similar compounds, it can be inferred that the pathways related to cell cycle progression, apoptosis, and transcription could be affected due to the inhibition of pim-1 kinase .

Result of Action

Given the reported activities of similar compounds, it can be inferred that the compound could potentially disrupt cell cycle progression, inhibit apoptosis, and affect transcription due to its inhibitory effect on pim-1 kinase .